Trilithium monoxide

• CAS No.: 69235-02-5
• Molecular Formula: HLi3O+
• Molecular Weight: 37.9 g/mol
• InChI: InChI=1S/3Li.H2O/h;;;1H2/q;2*+1;/p-1
• InChI Key: JTNGSVWMHOXLBI-UHFFFAOYSA-M
• SMILES: [Li].[Li+].[Li+].[OH-]

Description

Trilithium monoxide (Li₃O) is a lithium-rich oxide with a stoichiometry distinct from the more common lithium oxides, such as dilithium monoxide (Li₂O) and lithium peroxide (Li₂O₂). It is a metastable compound typically synthesized under high-pressure or non-equilibrium conditions. Li₃O exhibits unique ionic conductivity and structural properties, making it of interest in solid-state electrolyte research for batteries .

Chemical Reactions Analysis

Pathway A: Formation of 17

• Mechanism :

  $$\text{18} + \text{PhLi} + \text{CO} \rightarrow \text{17} + \text{Li}_2\text{O}$$

• Hydrolysis :
  Hydrolysis of 17 directly yields α,α-diphenylacetophenone (2) .

Pathway B: Formation of 22

• Mechanism :

  $$\text{18} + \text{PhLi} + 2\text{CO} \rightarrow \text{22}$$

• Hydrolysis :
  Hydrolysis of 22 produces 1,3,3-triphenylpropan-1-one-2,3-diol (8) . Reverse aldol reactions involving 8 or its precursors generate benzophenone (1) and α-hydroxyacetophenone (6) .

Minor Reaction Pathways

Trace products include benzil (3) , α,α-diphenyl-α-hydroxyacetophenone (4) , and benzhydrol (9) , likely formed via secondary decomposition or rearrangement processes .

Spectroscopic and Isotopic Evidence

• Color Changes : Reaction solutions transition from intense red (due to 18 ) to greenish-brown (final stages) .

• Labeling Experiments : Using phenyl-d₅-lithium and isotopic dilution confirmed pathways by tracking deuterated vs. non-deuterated products .

Relevance to Lithium-CO Chemistry

While Li₃O is not explicitly discussed, these reactions highlight:

• The role of lithium in stabilizing carbonyl-containing intermediates.

• Cooperative effects between lithium and other metals (e.g., samarium) in CO activation (see ).

Table 1: Major Products and Their Precursors

Product	Formula	Precursor Intermediate	Yield (%)
Benzophenone (1)	(C₆H₅)₂CO	8 (via reverse aldol)	15–20
α,α-Diphenylacetophenone (2)	(C₆H₅)₂C(COC₆H₅)	17	25–30
1,3,3-Triphenylpropan-1-one-2,3-diol (8)	C₂₇H₂₂O₃	22	10–15

Comparison with Similar Compounds

Key Properties:

• Crystal Structure : Theoretical studies suggest a cubic or layered structure, depending on synthesis conditions.
• Conductivity : Predicted ionic conductivity of ~10⁻³ S/cm at 25°C, higher than Li₂O due to increased lithium-ion mobility.
• Stability : Decomposes to Li₂O and metallic lithium under standard conditions.

Comparison with Similar Lithium Oxides

Table 1: Comparative Properties of Lithium Oxides

Compound	Stoichiometry	Stability at STP	Ionic Conductivity (S/cm)	Applications
Trilithium Monoxide (Li₃O)	Li₃O	Metastable	~10⁻³ (theoretical)	Experimental solid electrolytes
Dilithium Monoxide (Li₂O)	Li₂O	Stable	~10⁻⁶	Nuclear fusion breeder materials
Lithium Peroxide (Li₂O₂)	Li₂O₂	Stable (dry air)	~10⁻⁸	Li-air batteries

Key Differences:

• Stoichiometry and Bonding :
  Li₃O has a higher Li:O ratio than Li₂O or Li₂O₂, leading to weaker Li-O bonds and enhanced ionic mobility. This contrasts with Li₂O₂, where strong covalent O-O bonds dominate .

• Synthesis Challenges :
  Li₃O requires high-pressure techniques (e.g., diamond anvil cells) or vapor deposition, unlike Li₂O, which forms readily during lithium combustion .

• Electrochemical Behavior :
  Li₃O’s theoretical conductivity surpasses Li₂O but remains unproven in practical devices. Li₂O₂ is critical in Li-air batteries but suffers from poor cyclability due to discharge product accumulation .

Research Findings and Challenges

• Comparative Stability : Li₃O decomposes at temperatures >100°C, whereas Li₂O remains stable up to 1,400°C. This limits Li₃O’s utility in high-temperature applications .